Cas no 1697503-02-8 (tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate
• CAS No: 1697503-02-8
• MF: C₁₄H₂₄BrNO₄
• MW: 350.248663902283
• CID: 6349283
• PubChem ID: 102607659
• Update Time: 2025-11-01

tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate
• EN300-1135790
• 1697503-02-8

• Inchi： 1S/C14H24BrNO4/c1-13(2,3)20-12(17)16-6-4-5-14(9-15,10-16)19-11-7-18-8-11/h11H,4-10H2,1-3H3
• InChI Key： ONVGCQTVLUJAHL-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OC1COC1

Computed Properties

• Exact Mass: 349.08887g/mol
• Monoisotopic Mass: 349.08887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate

Introduction to Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate (CAS No. 1697503-02-8)

Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1697503-02-8, represents a sophisticated molecular architecture designed to serve as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the presence of both bromomethyl and oxetan-3-yloxy functional groups, make it a valuable building block for the development of novel therapeutic agents.

The compound's piperidine core is a well-known pharmacophore in drug design, frequently employed in the development of central nervous system (CNS) drugs, antiviral agents, and other therapeutic modalities. The incorporation of a bromomethyl group at the 3-position of the piperidine ring enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecules with tailored biological activities.

The oxetan-3-yloxy moiety adds an additional layer of complexity to the molecule, providing a strained three-membered ring that can be exploited in various chemical transformations. Oxetanes are known for their high reactivity and ability to undergo ring-opening reactions under mild conditions, making them valuable tools in synthetic chemistry. In particular, the ring-opening of oxetanes can be directed towards specific functional groups, enabling the precise construction of target molecules.

In recent years, there has been growing interest in the use of heterocyclic compounds like piperidine derivatives in drug discovery. Piperidine-based scaffolds have been successfully incorporated into numerous approved drugs due to their favorable pharmacokinetic properties and ability to interact with biological targets. The combination of these features in Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate makes it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The bromomethyl group must be introduced at the correct position on the piperidine ring, and the oxetan-3-yloxy moiety must be incorporated without compromising the integrity of the overall structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and controlled ring-opening polymerizations, may be employed to achieve these objectives.

The potential applications of Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate extend beyond its role as an intermediate in drug synthesis. It has shown promise as a precursor for the development of novel materials with unique properties, such as liquid crystals and polymers with tailored mechanical and thermal characteristics. Additionally, its reactivity makes it a suitable candidate for use in flow chemistry systems, where precise control over reaction conditions can lead to improved efficiency and scalability.

In academic research, this compound has been utilized in studies aimed at understanding the relationship between molecular structure and biological activity. By modifying various functional groups within its framework, researchers can investigate how changes in electronic distribution and steric hindrance affect interactions with biological targets. Such studies contribute valuable insights into drug design principles and can inform the development of more effective therapeutic agents.

The pharmaceutical industry has also recognized the potential of Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate as a key intermediate in the synthesis of novel drugs. Its structural features make it amenable to further derivatization into molecules with diverse biological activities. For instance, it has been explored as a precursor for antiviral agents targeting RNA viruses, where its ability to undergo selective functionalization allows for the introduction of specific pharmacophores that enhance binding affinity and reduce toxicity.

The compound's versatility is further highlighted by its utility in combinatorial chemistry approaches. By employing libraries of related compounds derived from Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate, researchers can rapidly screen large numbers of potential drug candidates. This approach accelerates the drug discovery process by enabling high-throughput screening and identification of lead compounds with promising biological activity.

The safety profile of Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate is another critical consideration in its application to pharmaceutical research. While its reactivity makes it a powerful tool in synthetic chemistry, proper handling procedures must be followed to ensure worker safety and prevent unwanted side reactions. Detailed protocols for storage, handling, and disposal must be established to mitigate any potential risks associated with its use.

In conclusion, Tert-butyl 3-(bromomethyl)-3-(oxetan-3-yloxy strong>) piperidine-1-carboxylate (CAS No. 1697503-02-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its reactivity allows for further functionalization through diverse chemical transformations. As research continues to uncover new applications for this compound, its importance in advancing drug discovery and material science is likely to grow.